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Compound of Interest

Compound Name: ML-098

cat. No.: B15612591

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
ML-098, a research chemical identified as an activator of the GTP-binding protein Rab7. The
following procedures are based on general laboratory safety protocols for handling and
disposal of chemical waste in the absence of a specific Safety Data Sheet (SDS) for this
compound. Researchers, scientists, and drug development professionals should adhere to
these guidelines to ensure a safe laboratory environment and compliance with hazardous
waste regulations.

Chemical and Physical Properties of ML-098

A summary of the known quantitative data for ML-098 is presented below. This information is
crucial for assessing potential hazards and determining the appropriate disposal route.
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Property Value Source

) --INVALID-LINK--, --INVALID-
Chemical Formula C19H19NO3

LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 309.36 g/mol
LINK--
Appearance Crystalline solid --INVALID-LINK--
- _ --INVALID-LINK--, --INVALID-
Solubility Soluble in DMSO
LINK--
Storage Store at -20°C --INVALID-LINK--

While one supplier notes that ML-098 is shipped as a non-hazardous chemical, the absence of
a comprehensive SDS necessitates treating it as a potentially hazardous substance.[1]

Experimental Protocols

Detailed methodologies for experiments involving ML-098 are beyond the scope of this
disposal guide. However, it is imperative that all experimental protocols incorporate a waste
management plan from the outset. This includes identifying all waste streams generated during
the experiment and determining the appropriate disposal pathway for each.

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of ML-098.
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ML-098 Disposal Workflow

Pre-Disposal Steps

Identify ML-098 Waste
(Pure compound, contaminated labware)

'

Segregate from other chemical waste

Disposal Procedure

Place in a designated, labeled, and sealed
hazardous waste container

l

Label container with:
'Hazardous Waste'
'ML-098'
and other components if mixed

l

Store in a designated Satellite
Accumulation Area (SAA)

Final Disposal

Arrange for pickup by a
licensed hazardous waste vendor

l

Complete all necessary
waste disposal documentation

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ML-098 waste.
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Step-by-Step Disposal Procedures

Follow these procedural steps to ensure the safe and compliant disposal of ML-098 and
associated waste.

Waste Identification and Segregation

 Identify all ML-098 waste streams. This includes unused or expired pure compound,
solutions containing ML-098, and any labware (e.g., pipette tips, vials, gloves) that has come
into direct contact with the chemical.

e Segregate ML-098 waste. Do not mix ML-098 waste with other chemical waste streams
unless specifically instructed to do so by your institution's Environmental Health and Safety
(EHS) department. As ML-098 is an indole carboxylic acid derivative, it should be
segregated from strong bases and oxidizing agents to prevent potentially hazardous
reactions.

Containerization

o Use appropriate waste containers. Solid ML-098 waste should be collected in a clearly
labeled, sealable container. Contaminated sharps must be placed in a designated sharps
container.

 Liquid waste containing ML-098 should be collected in a compatible, leak-proof container.

e Ensure containers are in good condition and compatible with the waste they contain.

Labeling

» Label all waste containers clearly. The label should include the words "Hazardous Waste,"
the full chemical name "ML-098," and the approximate quantity. If it is a mixed waste stream,
list all components.

o Follow your institution's specific labeling requirements. This may include the date the waste
was first added to the container and the name of the principal investigator or lab group.

Storage
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o Store waste in a designated Satellite Accumulation Area (SAA). This area should be at or
near the point of generation and under the control of the laboratory personnel.[2]

e Ensure secondary containment for liquid waste containers to prevent spills.[3]

o Keep waste containers closed except when adding waste.[3]

Final Disposal

e Do not dispose of ML-098 down the drain or in the regular trash. This is a violation of
environmental regulations and can pose a significant hazard.[3][4]

» Arrange for pickup by a licensed hazardous waste vendor. Contact your institution's EHS
department to schedule a waste pickup.

o Complete all required documentation for the waste pickup. This typically includes a
hazardous waste manifest.

Emergency Procedures

In the event of a spill or exposure, follow these immediate safety measures:
e Spill:

Evacuate the immediate area.

o

[¢]

Alert your supervisor and laboratory safety personnel.

[e]

If the spill is small and you are trained to do so, clean it up using an appropriate chemical
spill kit. Wear personal protective equipment (PPE), including gloves, safety goggles, and
a lab coat.

[¢]

Collect all cleanup materials in a sealed bag and dispose of it as hazardous waste.
e EXxposure:

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.
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o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.

o Inhalation: Move to fresh air.
o Ingestion: Do not induce vomiting.

o Seek immediate medical attention after any exposure and report the incident to your
supervisor.

By adhering to these procedures, you contribute to a safer research environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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